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Ac-(6-O-stearoyl)-muramyl-Ala-D-Glu-NH2 Ac-(6-O-stearoyl)-muramyl-Ala-D-Glu-NH2
Brand Name: Vulcanchem
CAS No.:
VCID: VC1838656
InChI: InChI=1S/C37H66N4O12/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-30(45)51-23-28-32(46)33(31(37(50)53-28)40-26(4)42)52-25(3)36(49)39-24(2)35(48)41-27(34(38)47)21-22-29(43)44/h24-25,27-28,31-33,37,46,50H,5-23H2,1-4H3,(H2,38,47)(H,39,49)(H,40,42)(H,41,48)(H,43,44)/t24-,25+,27+,28+,31+,32+,33+,37?/m0/s1
SMILES:
Molecular Formula: C37H66N4O12
Molecular Weight: 758.9 g/mol

Ac-(6-O-stearoyl)-muramyl-Ala-D-Glu-NH2

CAS No.:

Cat. No.: VC1838656

Molecular Formula: C37H66N4O12

Molecular Weight: 758.9 g/mol

* For research use only. Not for human or veterinary use.

Ac-(6-O-stearoyl)-muramyl-Ala-D-Glu-NH2 -

Specification

Molecular Formula C37H66N4O12
Molecular Weight 758.9 g/mol
IUPAC Name (4R)-4-[[(2S)-2-[[(2R)-2-[(3R,4R,5S,6R)-3-acetamido-2,5-dihydroxy-6-(octadecanoyloxymethyl)oxan-4-yl]oxypropanoyl]amino]propanoyl]amino]-5-amino-5-oxopentanoic acid
Standard InChI InChI=1S/C37H66N4O12/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-30(45)51-23-28-32(46)33(31(37(50)53-28)40-26(4)42)52-25(3)36(49)39-24(2)35(48)41-27(34(38)47)21-22-29(43)44/h24-25,27-28,31-33,37,46,50H,5-23H2,1-4H3,(H2,38,47)(H,39,49)(H,40,42)(H,41,48)(H,43,44)/t24-,25+,27+,28+,31+,32+,33+,37?/m0/s1
Standard InChI Key DWCYDOMADJBCEO-HOJOVNGYSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCC(=O)OC[C@@H]1[C@H]([C@@H]([C@H](C(O1)O)NC(=O)C)O[C@H](C)C(=O)N[C@@H](C)C(=O)N[C@H](CCC(=O)O)C(=O)N)O
Canonical SMILES CCCCCCCCCCCCCCCCCC(=O)OCC1C(C(C(C(O1)O)NC(=O)C)OC(C)C(=O)NC(C)C(=O)NC(CCC(=O)O)C(=O)N)O

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